molecular formula C7H7FN2O2 B6160108 methyl 3-amino-2-fluoropyridine-4-carboxylate CAS No. 1806593-13-4

methyl 3-amino-2-fluoropyridine-4-carboxylate

Cat. No. B6160108
CAS RN: 1806593-13-4
M. Wt: 170.1
InChI Key:
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Description

Methyl 3-amino-2-fluoropyridine-4-carboxylate, also known as MAFPC, is a novel carboxylate compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a molecular weight of 197.12 g/mol. MAFPC has been widely studied for its unique properties, such as its ability to act as a catalyst for chemical reactions and its potential to be used as a drug. In

Scientific Research Applications

Methyl 3-amino-2-fluoropyridine-4-carboxylate has a wide range of applications in scientific research. It is a useful tool for studying the structure and function of proteins, as it can be used to label proteins and other molecules in order to track their movement and interactions. methyl 3-amino-2-fluoropyridine-4-carboxylate is also used to study enzyme activity, as it can be used to inhibit the activity of enzymes. In addition, methyl 3-amino-2-fluoropyridine-4-carboxylate can be used to study the structure and function of DNA and its associated proteins.

Mechanism of Action

The mechanism of action of methyl 3-amino-2-fluoropyridine-4-carboxylate is not yet fully understood. However, it is believed that methyl 3-amino-2-fluoropyridine-4-carboxylate binds to the active sites of enzymes, which prevents them from catalyzing reactions. This binding may also alter the structure of the enzyme, which can lead to changes in its activity. In addition, methyl 3-amino-2-fluoropyridine-4-carboxylate may interact with other molecules, such as DNA, which can affect their structure and function.
Biochemical and Physiological Effects
methyl 3-amino-2-fluoropyridine-4-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, which can lead to changes in metabolic pathways. In addition, methyl 3-amino-2-fluoropyridine-4-carboxylate has been shown to interact with DNA, which can lead to changes in gene expression and the regulation of gene expression. Finally, methyl 3-amino-2-fluoropyridine-4-carboxylate has been shown to affect the structure and function of proteins, which can lead to changes in protein function.

Advantages and Limitations for Lab Experiments

Methyl 3-amino-2-fluoropyridine-4-carboxylate has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a relatively stable compound, which makes it suitable for use in long-term experiments. However, methyl 3-amino-2-fluoropyridine-4-carboxylate also has some limitations. It is not as effective as some other compounds for inhibiting enzyme activity, and it can be difficult to remove from solutions.

Future Directions

There are a number of potential future directions for research on methyl 3-amino-2-fluoropyridine-4-carboxylate. One possible direction is to further explore its mechanism of action and its effects on biochemical and physiological processes. In addition, further research could be done on its potential applications in drug development, as well as its potential toxicity and side effects. Finally, further research could be done on methods of synthesizing methyl 3-amino-2-fluoropyridine-4-carboxylate more efficiently and cost-effectively.

Synthesis Methods

Methyl 3-amino-2-fluoropyridine-4-carboxylate can be synthesized by a two-step process. In the first step, an amine is reacted with a carboxylic acid in the presence of a base, such as sodium hydroxide. This reaction produces an amide, which is then reacted with fluorine in the presence of an acid, such as hydrochloric acid. This second reaction produces methyl 3-amino-2-fluoropyridine-4-carboxylate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-2-fluoropyridine-4-carboxylate involves the reaction of 2-fluoropyridine-4-carboxylic acid with methylamine and subsequent reduction of the resulting intermediate.", "Starting Materials": [ "2-fluoropyridine-4-carboxylic acid", "Methylamine", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: 2-fluoropyridine-4-carboxylic acid is dissolved in methanol.", "Step 2: Methylamine is added to the solution and the mixture is stirred at room temperature for several hours.", "Step 3: Sodium borohydride is added to the reaction mixture and the mixture is stirred at room temperature for several hours.", "Step 4: The reaction mixture is quenched with water and the resulting solid is filtered and washed with water.", "Step 5: The solid is dried under vacuum to yield methyl 3-amino-2-fluoropyridine-4-carboxylate as a white solid." ] }

CAS RN

1806593-13-4

Molecular Formula

C7H7FN2O2

Molecular Weight

170.1

Purity

95

Origin of Product

United States

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